Cas no 111555-12-5 (Hexane, 1-bromo-2-methyl-, (S)-)

• Product Name: Hexane, 1-bromo-2-methyl-, (S)-
• CAS No: 111555-12-5
• MF: C₇H₁₅Br
• MW: 179.098001718521
• CID: 1198302
• PubChem ID: 10899252
• Update Time: 2025-04-20

Hexane, 1-bromo-2-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-bromo-2-methyl-, (S)-
• (2s)-1-bromo-2-methylhexane
• (S)-1-Bromo-2-methylhexane
• G83311
• 111555-12-5

• Inchi： 1S/C7H15Br/c1-3-4-5-7(2)6-8/h7H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： CKHQKWRHPZIGTM-ZETCQYMHSA-N
• SMILES： BrC[C@@H](C)CCCC

Computed Properties

• Exact Mass: 178.03571g/mol
• Monoisotopic Mass: 178.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų